Silane, tris(1-methylethyl)[(2S)-oxiranylmethoxy]-

• CAS No.: 185140-87-8
• Molecular Formula: C12H26O2Si
• Molecular Weight: 230.42 g/mol
• IUPAC Name: [(2S)-oxiran-2-yl]methoxy-tri(propan-2-yl)silane
• InChI: InChI=1S/C12H26O2Si/c1-9(2)15(10(3)4,11(5)6)14-8-12-7-13-12/h9-12H,7-8H2,1-6H3/t12-/m0/s1
• InChI Key: DIMNKUSNYQUYHT-LBPRGKRZSA-N
• Isomeric SMILES: CC(C)[Si](C(C)C)(C(C)C)OC[C@@H]1CO1
• Canonical SMILES: CC(C)[Si](C(C)C)(C(C)C)OCC1CO1

Description

Silane, tris(1-methylethyl)[(2S)-oxiranylmethoxy]- is an organosilicon compound with the molecular formula C12H26O2Si. This compound is known for its unique chemical structure, which includes a silicon atom bonded to three isopropyl groups and an oxiranylmethoxy group. It is used in various chemical reactions and has applications in multiple scientific fields.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Silane, tris(1-methylethyl)[(2S)-oxiranylmethoxy]- typically involves the reaction of a silicon-based precursor with isopropyl groups and an oxiranylmethoxy group. The reaction conditions often include the use of a catalyst and specific temperature and pressure settings to ensure the desired product is obtained.

Industrial Production Methods

Industrial production of this compound may involve large-scale chemical reactors where the reactants are combined under controlled conditions. The process may include steps such as purification and isolation to obtain the final product with high purity.

Chemical Reactions Analysis

Types of Reactions

Silane, tris(1-methylethyl)[(2S)-oxiranylmethoxy]- undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form different products.

Reduction: It can be reduced under specific conditions.

Substitution: The oxiranylmethoxy group can be substituted with other functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents, reducing agents, and catalysts. The reaction conditions vary depending on the desired product and may include specific temperatures, pressures, and solvents.

Major Products Formed

The major products formed from these reactions depend on the type of reaction and the reagents used. For example, oxidation may produce silanol derivatives, while substitution reactions may yield various substituted silanes.

Scientific Research Applications

Silane, tris(1-methylethyl)[(2S)-oxiranylmethoxy]- has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent in organic synthesis and as a precursor for other silicon-based compounds.

Biology: Employed in the modification of biomolecules and as a tool for studying biological processes.

Medicine: Investigated for its potential use in drug delivery systems and as a component in medical devices.

Industry: Utilized in the production of advanced materials, coatings, and adhesives.

Mechanism of Action

The mechanism of action of Silane, tris(1-methylethyl)[(2S)-oxiranylmethoxy]- involves its interaction with molecular targets and pathways. The oxiranylmethoxy group can participate in various chemical reactions, leading to the formation of new bonds and the modification of existing structures. The silicon atom plays a crucial role in stabilizing the compound and facilitating its reactivity.

Comparison with Similar Compounds

Similar Compounds

Tris(trimethylsilyl)silane: Known for its use as a radical reducing agent.

Triphenylsilane: Used in hydrosilylation reactions.

Triethylsilane: Employed in reduction reactions.

Uniqueness

Silane, tris(1-methylethyl)[(2S)-oxiranylmethoxy]- is unique due to its specific combination of isopropyl groups and an oxiranylmethoxy group. This structure provides distinct reactivity and applications compared to other similar silanes.